3-[5-(1,3-benzothiazol-2-yl)-2-methyl-1-phenyl-1H-3,1-benzimidazol-3-ium-3-yl]-1-propanesulfonate

• IUPAC Name: 3-[6-(1,3-benzothiazol-2-yl)-2-methyl-3-phenylbenzimidazol-1-ium-1-yl]propane-1-sulfonate
• InChI: InChI=1S/C24H21N3O3S2/c1-17-26(14-7-15-32(28,29)30)22-16-18(24-25-20-10-5-6-11-23(20)31-24)12-13-21(22)27(17)19-8-3-2-4-9-19/h2-6,8-13,16H,7,14-15H2,1H3
• InChI Key: MSIRSHKCLHIWNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=C(N1C3=CC=CC=C3)C=CC(=C2)C4=NC5=CC=CC=C5S4)CCCS(=O)(=O)[O-]
• Molecular Formula: C24H21N3O3S2
• Molecular Weight: 463.6 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities. They are known to exhibit antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties. The benzothiazole moiety is a bicyclic heterocycle with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur.

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the reactions of 2-amino- and 2-mercaptothiazole derivatives. These reactions provide a powerful tool for the design of a wide variety of aromatic azoles. The synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives is characterized by a bicyclic heterocycle with fused benzene and thiazole rings. The presence of nitrogen and sulfur atoms in the heterocyclic ring makes these compounds electron-rich, which contributes to their reactivity.

Chemical Reactions Analysis

The reactivity of benzothiazole derivatives is mainly attributed to the easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety. These groups serve as highly reactive building blocks for organic and organoelement synthesis.

Mechanism of Action

While the exact mechanism of action can vary depending on the specific derivative and its biological target, benzothiazole derivatives have been found to inhibit various biological processes. For instance, some benzothiazole derivatives have been found to inhibit the growth of Gram-positive bacteria. Others have been found to inhibit the replication of Hepatitis C Virus (HCV) in human cells.

Future Directions

Benzothiazole derivatives continue to be a focus of research due to their wide range of biological activities. Future research will likely continue to explore the synthesis of new benzothiazole derivatives, their biological activities, and their mechanisms of action. Additionally, research may also focus on improving the synthesis methods for these compounds, with an emphasis on green chemistry principles.